Cas no 4548-27-0 (2-Propenamide,2-methyl-N-[(2-methylpropoxy)methyl]-)

• Product Name: 2-Propenamide,2-methyl-N-[(2-methylpropoxy)methyl]-
• CAS No: 4548-27-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 334669
• PubChem ID: 78307
• Update Time: 2025-04-19

2-Propenamide,2-methyl-N-[(2-methylpropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-methyl-N-[(2-methylpropoxy)methyl]-
• 2-methyl-N-(2-methylpropoxymethyl)prop-2-enamide
• IBMM
• EINECS 224-907-8
• N-((2-Methylpropoxy)methyl)methacrylamide
• n-(isobutoxymethyl)-2-methylacrylamide
• DTXSID10196524
• W-109984
• N-(ISO-BUTOXY METHYL)METHACRYLAMIDE
• SCHEMBL134916
• N-(Bis-butoxy methyl)methacrylamide
• AKOS006343940
• N-[(2-Methylpropoxy)methyl]methacrylamide
• 4548-27-0
• n-(isobutoxymethyl)methacrylamide
• n-(iso-butoxymethyl)methacrylamide
• NS00031537
• FT-0704617

• Inchi： 1S/C9H17NO2/c1-7(2)5-12-6-10-9(11)8(3)4/h7H,3,5-6H2,1-2,4H3,(H,10,11)
• InChI Key： TWYISXLZCIVDDW-UHFFFAOYSA-N
• SMILES： O(CNC(C(=C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Boiling Point: 127°C 0,1mm
• PSA: 38.33000
• LogP: 1.69970

2-Propenamide,2-methyl-N-[(2-methylpropoxy)methyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38